N-(2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-4-methylbenzenesulfonamide

• IUPAC Name: N-[2-(dimethylamino)-2-(1-methylpyrrol-2-yl)ethyl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C16H23N3O2S/c1-13-7-9-14(10-8-13)22(20,21)17-12-16(18(2)3)15-6-5-11-19(15)4/h5-11,16-17H,12H2,1-4H3
• InChI Key: MWUVLFTWBKCGNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCC(C2=CC=CN2C)N(C)C
• Molecular Formula: C16H23N3O2S
• Molecular Weight: 321.4 g/mol

Description

N-(2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-4-methylbenzenesulfonamide, also known by its chemical formula C15H18N4O , is a compound with a molecular mass of approximately 270.33 g/mol . It belongs to the class of benzohydrazides and contains a sulfonamide group. The compound’s structure consists of a substituted benzene ring attached to a pyrrole moiety via an ethylamine linker.

Scientific Research Applications

Nonlinear Optical Materials

Research has explored the synthesis and properties of 1-methyl-4-{2-[4-(dimethylamino)phenyl]ethenyl}pyridinium derivatives with various counter anions, demonstrating their excellent second-order nonlinear optical (NLO) properties. These studies highlight the variation in properties due to anion exchange and the crystal growth of these materials for potential applications in nonlinear optics (Ogawa et al., 2008), (Okada et al., 2003).

Synthetic and Computational Chemistry

A new compound, derived from related chemical frameworks, has been synthesized and characterized, showcasing its structure and interactions at a molecular level. This compound's electronic and structural properties were explored through computational studies, indicating its potential for further chemical and pharmaceutical applications (Murthy et al., 2018).

Chemical Analysis Techniques

Derivatives related to N-(2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-4-methylbenzenesulfonamide have been utilized in the development of analytical methods, including gas-liquid chromatography, demonstrating their utility in enhancing the detection and measurement of primary sulfonamides in biological samples. This application underscores the versatility of such compounds in analytical chemistry (Vandenheuvel & Gruber, 1975).

Molecular Interaction and Drug Discovery

Investigations into the regioselectivity of reactions involving related sulfonamide derivatives have provided insights into their potential use in synthesizing new pharmacological agents. Quantum chemical calculations support experimental findings, offering a deeper understanding of the interactions at play and paving the way for drug discovery applications (Rozentsveig et al., 2008).

Environmental and Biological Sensing

Research into fluorescent probes based on the core structure of similar compounds has led to the development of sensors for real-time monitoring of environmental and biological analytes, such as carbon dioxide. These sensors demonstrate the potential of sulfonamide derivatives in creating tools for environmental monitoring and medical diagnostics (Wang et al., 2015).